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Compound of Interest

Compound Name: N,N-Diethylbenzamide-d5

Cat. No.: B15559622 Get Quote

An In-depth Technical Guide to the Certificate of Analysis for N,N-Diethylbenzamide-d5

For researchers, scientists, and drug development professionals, the Certificate of Analysis

(CoA) is a critical document that guarantees the quality and purity of a chemical standard like

N,N-Diethylbenzamide-d5. This deuterated analog of N,N-Diethylbenzamide, a common

insect repellent, is frequently used as an internal standard in quantitative analytical methods.

Understanding the data presented in its CoA is paramount for ensuring the accuracy and

reliability of experimental results. This guide provides a detailed explanation of the components

of a typical CoA for N,N-Diethylbenzamide-d5, including data presentation, experimental

protocols, and visual diagrams to clarify complex processes.

Data Presentation
A CoA for N,N-Diethylbenzamide-d5 will contain several key quantitative data points that

describe the identity, purity, and isotopic enrichment of the material. This information is typically

presented in a tabular format for clarity.

Table 1: Identification and Physical Properties
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Property Specification Result

Product Name N,N-Diethylbenzamide-d5 Conforms

CAS Number 30391-89-0 Conforms

Molecular Formula C₁₁H₁₀D₅NO Conforms

Molecular Weight 182.28 g/mol Conforms

Appearance Colorless to pale yellow liquid Conforms

Table 2: Purity and Isotopic Enrichment

Test Method Specification Result

Chemical Purity GC-FID ≥98.0% 99.5%

Isotopic Purity ¹H NMR ≥98 atom % D 99.2 atom % D

Isotopic Enrichment Mass Spectrometry Report
d₅: 99.1%, d₄: 0.8%,

d₀: <0.1%

Residual Solvents ¹H NMR Report Acetone: 0.05%

Water Content Karl Fischer ≤0.5% 0.1%

Experimental Protocols
The data presented in the CoA is generated through a series of rigorous analytical

experiments. The following are detailed methodologies for the key tests performed on N,N-
Diethylbenzamide-d5.

Chemical Purity by Gas Chromatography-Flame
Ionization Detection (GC-FID)
This method determines the percentage of the main compound relative to any non-deuterated

or other organic impurities.

Instrumentation: Agilent 7890B Gas Chromatograph with a Flame Ionization Detector.
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Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness).

Carrier Gas: Helium, constant flow at 1.0 mL/min.

Oven Program:

Initial Temperature: 100°C, hold for 1 minute.

Ramp: 15°C/min to 280°C.

Final Hold: 5 minutes at 280°C.

Injector: Split mode (20:1), temperature 250°C.

Detector: FID, temperature 300°C.

Injection Volume: 1 µL.

Sample Preparation: 1 mg/mL in methanol.

Data Analysis: The peak area of N,N-Diethylbenzamide-d5 is compared to the total area of

all peaks detected.

Isotopic Purity by Proton Nuclear Magnetic Resonance
(¹H NMR)
¹H NMR is used to determine the degree of deuteration by quantifying the amount of residual

non-deuterated material.[1][2]

Instrumentation: Bruker Avance III 400 MHz Spectrometer.

Solvent: Chloroform-d (CDCl₃) with 0.03% (v/v) Tetramethylsilane (TMS).

Concentration: 5 mg/mL.

Parameters:

Pulse Program: zg30
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Number of Scans: 16

Relaxation Delay: 5.0 seconds

Data Analysis: The integral of the proton signals corresponding to the deuterated positions is

compared to the integral of a non-deuterated reference signal (e.g., an aromatic proton not

subject to deuteration).

Isotopic Enrichment by Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is employed to confirm the isotopic distribution and

enrichment of the deuterated compound.[3][4]

Instrumentation: Agilent 6545 Q-TOF LC/MS.

Ionization Mode: Electrospray Ionization (ESI), positive mode.

Infusion: Sample at 10 µg/mL in 50:50 acetonitrile:water with 0.1% formic acid, infused at 5

µL/min.

MS Parameters:

Gas Temperature: 325°C

Drying Gas: 8 L/min

Nebulizer: 35 psig

Sheath Gas Temp: 350°C

Sheath Gas Flow: 11 L/min

Capillary Voltage: 3500 V

Data Analysis: The relative abundances of the different isotopologues (d₀ to d₅) are

determined from the mass spectrum.[3][4]

Mandatory Visualizations
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To further clarify the processes and information presented in a CoA, the following diagrams are

provided.

Sample Reception & Login
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Caption: A logical workflow diagram of a typical Certificate of Analysis process.
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Caption: Chemical structure of N,N-Diethylbenzamide-d5 highlighting the deuterated

positions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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